Cas no 1865272-46-3 (2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine)

• Product Name: 2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine
• CAS No: 1865272-46-3
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 5311372
• PubChem ID: 154829697
• Update Time: 2025-06-13

2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 1865272-46-3
• AKOS040724776
• 2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine
• F6754-7418
• 5-Methoxy-2-[4-(phenylmethyl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C16H20N4O/c1-21-15-11-17-16(18-12-15)20-9-7-19(8-10-20)13-14-5-3-2-4-6-14/h2-6,11-12H,7-10,13H2,1H3
• InChI Key： GNVBLFNMKABPET-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC=CC=C3)CC2)=NC=C(OC)C=N1

Computed Properties

• Exact Mass: 284.16371127g/mol
• Monoisotopic Mass: 284.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.5±55.0 °C(Predicted)
• pka: 7.06±0.10(Predicted)

Additional information on 2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine

Research Briefing on 2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine (CAS: 1865272-46-3)

2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine (CAS: 1865272-46-3) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine and pyrimidine moieties, exhibits potential therapeutic properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological profile, including its binding affinity, selectivity, and potential applications in treating neurological disorders.

The compound's structural features, including the benzylpiperazine and methoxypyrimidine groups, suggest its potential as a modulator of neurotransmitter receptors. Preliminary in vitro studies have demonstrated its affinity for serotonin (5-HT) and dopamine receptors, which are critical targets in the treatment of psychiatric and neurodegenerative diseases. These findings highlight the compound's potential as a lead molecule for further drug development.

Recent research has focused on optimizing the synthesis of 2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are crucial for scaling up production and facilitating preclinical studies.

In vivo studies using animal models have provided preliminary evidence of the compound's pharmacokinetic properties, including its bioavailability, metabolism, and blood-brain barrier penetration. These studies are essential for understanding the compound's therapeutic potential and identifying any potential safety concerns. Early results indicate that the compound exhibits favorable pharmacokinetic profiles, warranting further investigation.

The mechanism of action of 2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine is currently under investigation. Researchers hypothesize that its therapeutic effects may be mediated through the modulation of neurotransmitter systems, particularly those involving serotonin and dopamine. Further mechanistic studies, including receptor binding assays and functional activity tests, are needed to elucidate its precise mode of action.

Given its promising pharmacological properties, 2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine has potential applications in the treatment of various CNS disorders, such as depression, anxiety, and Parkinson's disease. However, comprehensive clinical trials are required to validate its efficacy and safety in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-(4-benzylpiperazin-1-yl)-5-methoxypyrimidine represents a promising candidate for further research in the field of CNS therapeutics. Its unique chemical structure and preliminary pharmacological data underscore its potential as a novel drug lead. Continued investigation into its mechanism of action, pharmacokinetics, and therapeutic applications will be critical for advancing this compound through the drug development pipeline.